![molecular formula C19H21ClF2N2O3S B2618856 Methyl 2-(2,6-difluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride CAS No. 1329900-73-3](/img/structure/B2618856.png)
Methyl 2-(2,6-difluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
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Overview
Description
The compound contains a thieno[2,3-c]pyridine core, which is a bicyclic structure consisting of a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) fused with a pyridine (a six-membered ring with five carbon atoms and one nitrogen atom). This core is substituted with various functional groups including a carboxylate ester, an amide, and an isopropyl group. The presence of these functional groups can significantly influence the compound’s reactivity and properties .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the thieno[2,3-c]pyridine core followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of the compound would be influenced by the presence of the various functional groups and their positions on the thieno[2,3-c]pyridine core. The electronic properties of these groups could also influence the overall electronic structure of the molecule .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the presence and position of the various functional groups. For example, the carboxylate ester could undergo reactions such as hydrolysis or transesterification, while the amide could participate in reactions such as amide bond formation or cleavage .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by the presence and position of the various functional groups. For example, the presence of polar functional groups such as the carboxylate ester and the amide could influence the compound’s solubility in different solvents .Scientific Research Applications
Antimicrobial Properties
Pyridine derivatives often exhibit antimicrobial activity. Researchers have investigated the potential of this compound as an antimicrobial agent against bacteria and fungi. Its unique structure, incorporating both pyridine and thienopyridine moieties, may contribute to its effectiveness in inhibiting microbial growth .
Antiviral Activity
Given the global health challenges posed by viruses, compounds with antiviral properties are crucial. Methyl 2-(2,6-difluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride could potentially serve as an antiviral agent. Researchers have explored its interactions with viral proteins and its ability to inhibit viral replication .
Anti-Inflammatory Potential
Inflammation plays a central role in various diseases. Some pyridine-based compounds exhibit anti-inflammatory effects. Investigating whether this compound modulates inflammatory pathways could provide valuable insights for drug development .
Analgesic Properties
Although not extensively studied, certain pyridine derivatives possess analgesic (pain-relieving) properties. Researchers might explore whether Methyl 2-(2,6-difluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride exhibits any analgesic effects .
Antioxidant Activity
Antioxidants protect cells from oxidative damage. Pyridine compounds, especially those with additional heterocyclic features, can act as antioxidants. Investigating the radical-scavenging abilities of this compound could be worthwhile .
Water Solubility Enhancement
Pyridine’s poor basicity often limits its water solubility. However, incorporating it into a larger molecule, as seen in our compound, may improve solubility. Researchers could explore its solubility profile and potential applications in drug formulations .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, properties, and potential applications. For example, if the compound shows promise as a drug, further studies could be conducted to optimize its properties and evaluate its efficacy and safety in more detail .
properties
IUPAC Name |
methyl 2-[(2,6-difluorobenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N2O3S.ClH/c1-10(2)23-8-7-11-14(9-23)27-18(15(11)19(25)26-3)22-17(24)16-12(20)5-4-6-13(16)21;/h4-6,10H,7-9H2,1-3H3,(H,22,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIHNBMMXDKFJSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=C(C=CC=C3F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClF2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2,6-difluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride |
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